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Compound of Interest

Compound Name: Hexamethylenediisocyanate

Cat. No.: B165251

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the vapor pressure and
boiling point data for hexamethylenediisocyanate (HDI). The information is presented in a
clear, structured format to facilitate easy comparison and use in research and development
settings. This document also outlines the general experimental protocols employed for
determining these crucial physicochemical properties.

Core Physicochemical Data

Hexamethylenediisocyanate (CAS No. 822-06-0) is an aliphatic diisocyanate widely used in
the production of polyurethane foams, coatings, and adhesives.[1] A thorough understanding of
its vapor pressure and boiling point is essential for safe handling, process design, and risk
assessment in various industrial and research applications.

Boiling Point

The boliling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For hexamethylenediisocyanate, the normal boiling point
is consistently reported at standard atmospheric pressure.
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Boiling Point (°C) Pressure (hPa/immHg) Reference(s)
255 1013 hPa [2]

255 760 mmHg [3][4]

261 1013 hPa [5]

122 13.3 hPa (1.33 kPa) [5]

Vapor Pressure

Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor

state, and it increases with temperature. The vapor pressure of HDI has been reported at

several temperatures.

Vapor Pressure Temperature (°C) Reference(s)
0.007 hPa 20 [2]

0.05 mmHg 25 [3](6]

0.7 Pa (0.007 mbar) 20 [1]

2.2 x 1073 mbar (0.22 Pa) 20 [5]

7.2 x 1073 mbar (0.72 Pa) 30 [5]

Experimental Protocols

While specific experimental reports detailing the determination of boiling point and vapor

pressure for the cited values of hexamethylenediisocyanate are not readily available in the

public domain, the following sections describe the general standardized methodologies that are

typically employed for such measurements.

Boiling Point Determination

The boiling point of a chemical substance is a key physical property that can be determined

through several established methods. A common and reliable method is ASTM D1120 -
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Standard Test Method for Boiling Point of Engine Coolants, which is adaptable for pure
chemical substances like HDI.[7]

The general procedure involves:

o Apparatus Setup: A specified amount of the sample is placed in a round-bottom flask
equipped with a reflux condenser and a calibrated temperature-measuring device
(thermometer or thermocouple). Boiling chips are added to ensure smooth boiling.

» Heating: The flask is heated uniformly.

o Equilibrium: The liquid is brought to a boil and allowed to reflux. The temperature of the
vapor is measured when it becomes constant, indicating that equilibrium between the liquid
and vapor phases has been reached.

e Reading: This stable temperature is recorded as the boiling point.

e Pressure Correction: The observed boiling point is corrected to standard atmospheric
pressure (760 mmHg or 1013 hPa) if the measurement was made at a different pressure.

Another method involves distillation, where the temperature of the vapor is monitored as the
liquid is distilled. The constant temperature at which the liquid-vapor equilibrium is maintained
is the boiling point.

Vapor Pressure Determination

The vapor pressure of a substance can be measured using various methods, with the choice of
method often depending on the pressure range of interest. The OECD Guideline 104 for the
Testing of Chemicals, "Vapour Pressure"”, describes several accepted methods.[8][9] For a
substance with a relatively low vapor pressure like HDI, the static method or the effusion
method would be suitable.

Static Method:

o Sample Preparation: A sample of the substance is placed in a thermostatically controlled
container connected to a pressure measuring device.

e Degassing: The sample is thoroughly degassed to remove any dissolved gases.
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o Equilibrium: The container is heated to a specific temperature, and the pressure of the vapor
in equilibrium with the liquid is measured.

o Data Collection: This process is repeated at various temperatures to obtain a vapor pressure
curve.

Effusion Method (Knudsen Effusion): This method is suitable for very low vapor pressures.

o Apparatus: The substance is placed in a thermostatically controlled cell with a small orifice of
known area.

o Measurement: The cell is placed in a vacuum, and the rate of mass loss of the substance
through the orifice is measured.

o Calculation: The vapor pressure is then calculated from the rate of effusion using the
Knudsen equation.

Logical Relationship Diagram

The following diagram illustrates the fundamental relationship between temperature, vapor
pressure, and the boiling point of a liquid.

Factors and Properties

Temperature
Atmospheric Pressure Increases
Equals at Boiling
4
Boiling Point Vapor Pressure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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